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Compound of Interest

Compound Name: Yadanzioside I

Cat. No.: B1164421 Get Quote

CAS Number: 99132-95-3

This technical guide provides an in-depth overview of Yadanzioside I, a quassinoid glycoside

isolated from the seeds of Brucea javanica. This document is intended for researchers,

scientists, and drug development professionals interested in the therapeutic potential of this

natural product.

Physicochemical Properties
Property Value

Molecular Formula C₂₉H₃₈O₁₆

Molecular Weight 642.6 g/mol

IUPAC Name

methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-3-

(acetyloxy)-15,16-dihydroxy-9,13-dimethyl-4,11-

dioxo-10-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy}-5,18-

dioxapentacyclo[12.5.0.0¹,⁶.0²,¹⁷.0⁸,¹³]nonadec-

9-ene-17-carboxylate

Synonyms Yadanzioside-I
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Yadanzioside I has demonstrated significant biological activity, primarily in the areas of

antiviral and antileukemic research.

Antiviral Activity
While specific quantitative data for Yadanzioside I's antiviral activity is limited in publicly

available literature, it has been noted for its strong antiviral properties. The primary mechanism

of action for many antiviral compounds involves the inhibition of viral entry, replication, or

release from host cells.

Antileukemic Activity
Yadanzioside I has shown cytotoxic effects against various leukemia cell lines. The half-

maximal inhibitory concentration (IC₅₀) is a key metric used to quantify the effectiveness of a

compound in inhibiting a specific biological or biochemical function.

Cell Line IC₅₀ Value (µg/mL) Reference

HL-60 (Human promyelocytic

leukemia)
25.93 [1]

K562 (Human immortalised

myelogenous leukemia)
10.42 [1]

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Yadanzioside I are not

extensively documented in readily available literature. However, based on standard

methodologies for assessing antiviral and anticancer activity, the following outlines potential

experimental workflows.

Antiviral Assay (General Protocol)
A common method to assess antiviral activity is the plaque reduction assay or a cell viability

assay using a virus-infected cell line.

Workflow for a Cell Viability-Based Antiviral Assay:
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Seed host cells in microplate

Incubate cells to allow attachment

Infect cells with virus Prepare serial dilutions of Yadanzioside I

Add Yadanzioside I dilutions to infected cells

Incubate for a defined period

Assess cell viability (e.g., MTT assay)

Calculate IC50 value

Click to download full resolution via product page

Antiviral Assay Workflow

Cytotoxicity Assay for Anticancer Activity (General
Protocol)
The cytotoxic effects of Yadanzioside I on leukemia cell lines are typically determined using a

cell viability assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay.
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Workflow for MTT Cytotoxicity Assay:

Seed leukemia cells in 96-well plates

Incubate cells

Treat cells with varying concentrations of Yadanzioside I

Incubate for 24, 48, or 72 hours

Add MTT reagent to each well

Incubate to allow formazan crystal formation

Solubilize formazan crystals

Measure absorbance at a specific wavelength

Calculate cell viability and IC50
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MTT Cytotoxicity Assay Workflow

Signaling Pathways
The precise signaling pathways through which Yadanzioside I exerts its biological effects have

not been definitively elucidated in the available scientific literature. However, studies on the

crude extracts of Brucea javanica, the plant source of Yadanzioside I, have suggested

involvement of several key signaling pathways in its anticancer and anti-inflammatory effects. It

is plausible that Yadanzioside I contributes to the overall activity of the extract through

modulation of these pathways, although direct evidence is currently lacking.

Potential, yet unconfirmed, signaling pathways that may be influenced by Yadanzioside I,
based on the activity of Brucea javanica extracts, include:

JAK/STAT Pathway: This pathway is crucial in regulating immune responses, cell

proliferation, and apoptosis.[2][3][4]

NF-κB Pathway: The NF-κB pathway is a key regulator of inflammation, and its inhibition can

lead to reduced production of pro-inflammatory cytokines.

Below is a hypothetical representation of how a compound like Yadanzioside I might inhibit the

NF-κB signaling pathway, a common mechanism for anti-inflammatory and anticancer agents.
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Hypothesized Inhibition of NF-κB Pathway by Yadanzioside I
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Disclaimer: The signaling pathway diagram presented above is a hypothetical model based on

the known mechanisms of similar compounds and the biological activities of Brucea javanica

extracts. Further research is required to confirm the direct effect of Yadanzioside I on the NF-

κB pathway or any other signaling cascade.

Conclusion
Yadanzioside I is a promising natural product with demonstrated antileukemic and potential

antiviral activities. While the precise mechanisms of action and a comprehensive set of

quantitative data are still under investigation, this guide provides a foundational understanding

for researchers in the field of drug discovery and development. Further studies are warranted to

fully elucidate its therapeutic potential and to establish detailed experimental protocols and

signaling pathway involvement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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